Cas no 70969-67-4 (7,15-Dioxa-10,12-dithia-11-stannaheneicosanedioicacid, 11,11-dimethyl-6,16-dioxo-, 1,21-dimethyl ester)

• Product name: 7,15-Dioxa-10,12-dithia-11-stannaheneicosanedioicacid, 11,11-dimethyl-6,16-dioxo-, 1,21-dimethyl ester
• CAS No: 70969-67-4
• MF: C₂₀H₃₆O₈S₂Sn
• MW: 587.335043907166
• CID: 570020
• PubChem ID: 9576706

7,15-Dioxa-10,12-dithia-11-stannaheneicosanedioicacid, 11,11-dimethyl-6,16-dioxo-, 1,21-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 7,15-Dioxa-10,12-dithia-11-stannaheneicosanedioicacid, 11,11-dimethyl-6,16-dioxo-, 1,21-dimethyl ester
• (dimethylstannylene)bis(thioethylene) dimethyl diadipate
• 6-O-[2-[2-(6-methoxy-6-oxohexanoyl)oxyethylsulfanyl-dimethylstannyl]sulfanylethyl] 1-O-methyl hexanedioate
• 2-(6-methoxy-6-oxo-hexanoyl)oxyethanethiolate
• dimethyltin
• Dimethyltinbis(2-mercaptoethyl 5-carbomethoxypentanoate)
• Hexanedioic acid, (dimethylstannylene)bis(thio-2,1-ethanediyl) dimethyl ester
• EINECS 275-071-6
• 70969-67-4
• DTXSID6072215
• 7,15-Dioxa-10,12-dithia-11-stannaheneicosanedioic acid, 11,11-dimethyl-6,16-dioxo-, 1,21-dimethyl ester

• Inchi： InChI=1S/2C9H16O4S.2CH3.Sn/c2*1-12-8(10)4-2-3-5-9(11)13-6-7-14;;;/h2*14H,2-7H2,1H3;2*1H3;/q;;;;+2/p-2
• InChI Key： VFUJGHLMYDNMNC-UHFFFAOYSA-L
• SMILES： COC(=O)CCCCC(=O)OCCS[Sn](C)(C)SCCOC(=O)CCCCC(=O)OC

Computed Properties

• Exact Mass: 580.09028
• Monoisotopic Mass: 588.087356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156
• Exact Mass: 588.087356

Experimental Properties

• Boiling Point: 295°C at 760 mmHg
• Flash Point: 173.3°C
• PSA: 105.2